BENGHE Foundational & Exploratory

Check Availability & Pricing

5-Fluorotryptamine Hydrochloride: A
Comprehensive Technical Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: 5-Fluorotryptamine hydrochloride
CAS No.: 2711-58-2
Cat. No.: B1295612
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Fluorotryptamine hydrochloride is a fluorinated derivative of the neurotransmitter
tryptamine. Its structural similarity to serotonin (5-hydroxytryptamine) allows it to interact with
various serotonin receptors, making it a valuable tool in neuroscience research and a
compound of interest in drug discovery and development.[1] The presence of the fluorine atom
at the 5-position of the indole ring can significantly alter the compound's electronic properties,
metabolic stability, and receptor binding affinity compared to its non-fluorinated counterpart.
This guide provides a detailed overview of the physical and chemical properties of 5-
Fluorotryptamine hydrochloride, experimental protocols for its characterization, and an
illustration of its primary signaling pathway.

Physical and Chemical Properties

The physical and chemical properties of 5-Fluorotryptamine hydrochloride are summarized
in the table below. This data is essential for its handling, storage, and use in experimental
settings.
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Property

Data

Chemical Name

2-(5-Fluoro-1H-indol-3-yl)ethanamine

hydrochloride

5-FT HCI, 3-(2-Aminoethyl)-5-fluoroindole
Synonyms )

hydrochloride
CAS Number 2711-58-2

Molecular Formula

CioH11FN2 - HCI

Molecular Weight 214.67 g/mol
Appearance Light yellow to beige solid
Purity >95% (NMR) or =98%
Data not available for 5-Fluorotryptamine
_ _ hydrochloride. The related compound 5-fluoro-a-
Melting Point ) ) ]
methyltryptamine hydrochloride has a melting
point of 225-226 °C (with decomposition).
Soluble in aqueous solutions.[1] Specific
guantitative data in common solvents is not
readily available for 5-Fluorotryptamine
- hydrochloride. The related compound 5-fluoro-a-
Solubility

methyltryptamine hydrochloride has the
following solubilities: DMF: 5 mg/mL, DMSO: 15
mg/mL, Ethanol: 10 mg/mL, Methanol: 1 mg/mL,
DMSO:PBS (pH 7.2) (1:1): 0.50 mg/mL.[2]

Storage Conditions

Store at 0-8 °C or -20 °C for long-term stability.
[1](3]

Stability

Stable for at least 5 years when stored at -20°C.

Experimental Protocols

Detailed methodologies for the characterization of 5-Fluorotryptamine hydrochloride are

provided below. These protocols are based on standard laboratory practices for small organic

molecules.
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Melting Point Determination

Objective: To determine the temperature range over which the solid 5-Fluorotryptamine
hydrochloride transitions to a liquid.

Methodology:

o Sample Preparation: A small amount of the finely powdered, dry 5-Fluorotryptamine
hydrochloride is packed into a capillary tube to a height of 2-3 mm.

o Apparatus: A calibrated digital melting point apparatus is used.

e Procedure: a. The capillary tube is placed in the heating block of the apparatus. b. The
sample is heated at a rapid rate initially to determine an approximate melting range. c. The
apparatus is allowed to cool. d. A second determination is performed with a fresh sample,
heating at a slower rate (1-2 °C per minute) starting from a temperature approximately 20 °C
below the estimated melting point. e. The temperature at which the first drop of liquid
appears (onset) and the temperature at which the entire sample becomes a clear liquid
(clear point) are recorded as the melting range.[4][5]

Solubility Determination

Objective: To quantitatively determine the solubility of 5-Fluorotryptamine hydrochloride in
various solvents.

Methodology:

e Solvents: Deionized water, ethanol, dimethyl sulfoxide (DMSO), and N,N-dimethylformamide
(DMF).

e Procedure (Shake-Flask Method): a. An excess amount of 5-Fluorotryptamine
hydrochloride is added to a known volume of the solvent in a sealed vial. b. The vial is
agitated at a constant temperature (e.g., 25 °C) for a sufficient period (e.g., 24-48 hours) to
ensure equilibrium is reached. c. The resulting suspension is filtered to remove any
undissolved solid. d. The concentration of the dissolved compound in the filtrate is
determined using a suitable analytical method, such as UV-Vis spectroscopy or High-
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Performance Liquid Chromatography (HPLC). e. The solubility is expressed in mg/mL or
mol/L.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain *H and 3C NMR spectra for structural elucidation and purity assessment.
Methodology:

Sample Preparation: a. Approximately 5-10 mg of 5-Fluorotryptamine hydrochloride is
dissolved in 0.5-0.7 mL of a deuterated solvent (e.g., DMSO-ds, D20). b. The solution is
transferred to a 5 mm NMR tube. c. A small amount of a reference standard, such as
tetramethylsilane (TMS) or 3-(trimethylsilyl)propionic-2,2,3,3-d4 acid sodium salt (TSP) for
agueous solutions, is added.[6]

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Data Acquisition: a. *H NMR: Standard parameters for a one-dimensional proton spectrum
are used. Key parameters to record include chemical shifts (8) in ppm, signal multiplicity
(e.g., singlet, doublet, triplet), coupling constants (J) in Hz, and signal integration. b. 13C
NMR: A proton-decoupled 13C spectrum is acquired. Key parameters to record are the
chemical shifts (8) in ppm for each unique carbon atom.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Objective: To identify the functional groups present in the molecule.
Methodology:

Sample Preparation (KBr Pellet Method): a. Approximately 1-2 mg of 5-Fluorotryptamine
hydrochloride is finely ground with about 100-200 mg of dry potassium bromide (KBr)
powder in an agate mortar. b. The mixture is pressed into a thin, transparent pellet using a
hydraulic press.[7]

Instrumentation: A Fourier-Transform Infrared Spectrometer.

Data Acquisition: a. A background spectrum of the empty sample compartment is recorded.
b. The KBr pellet containing the sample is placed in the sample holder. c. The IR spectrum is
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recorded, typically in the range of 4000-400 cm~2. d. The positions of the absorption bands
(in cm~1) and their relative intensities are analyzed to identify characteristic functional group
vibrations.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the molecule.
Methodology:

o Sample Preparation: The sample is dissolved in a suitable volatile solvent (e.g., methanol,
acetonitrile).

e Instrumentation: A mass spectrometer, often coupled with a chromatographic system like
HPLC (LC-MS). Electrospray ionization (ESI) is a common ionization technique for this type
of molecule.

o Data Acquisition: a. The sample solution is introduced into the mass spectrometer. b. The
mass spectrum is recorded, showing the mass-to-charge ratio (m/z) of the molecular ion and
any fragment ions. c. For structural confirmation, tandem mass spectrometry (MS/MS) can
be performed to analyze the fragmentation of the molecular ion.[8]

Signaling Pathway

5-Fluorotryptamine acts as an agonist at various serotonin receptors, particularly the 5-HTia
and 5-HT2a subtypes.[9] The following diagram illustrates a simplified signaling pathway for the
activation of a G-protein coupled serotonin receptor by 5-Fluorotryptamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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